2,4-dimethoxy-N-(4-methyl-2-nitrophenyl)benzamide

• IUPAC Name: 2,4-dimethoxy-N-(4-methyl-2-nitrophenyl)benzamide
• InChI: InChI=1S/C16H16N2O5/c1-10-4-7-13(14(8-10)18(20)21)17-16(19)12-6-5-11(22-2)9-15(12)23-3/h4-9H,1-3H3,(H,17,19)
• InChI Key: MOZVJBLCIQCAGH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C2=C(C=C(C=C2)OC)OC)[N+](=O)[O-]
• Molecular Formula: C16H16N2O5
• Molecular Weight: 316.31 g/mol

Description

2,4-Dimethoxy-N-(4-methyl-2-nitrophenyl)benzamide is a benzamide derivative characterized by a 2,4-dimethoxy-substituted benzoyl group attached to a 4-methyl-2-nitrophenylamine moiety. Its structure combines electron-donating methoxy groups and an electron-withdrawing nitro group, creating a unique electronic profile that influences reactivity, solubility, and biological interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,4-dimethoxy-N-(4-methyl-2-nitrophenyl)benzamide typically involves the reaction of 2,4-dimethoxybenzoic acid with 4-methyl-2-nitroaniline in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP). The reaction is carried out in an organic solvent such as dichloromethane at room temperature. The product is then purified by recrystallization or column chromatography .

Industrial Production Methods

In an industrial setting, the production of 2,4-dimethoxy-N-(4-methyl-2-nitrophenyl)benzamide may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Additionally, the purification steps may involve advanced techniques such as high-performance liquid chromatography (HPLC) to ensure the purity of the final product .

Chemical Reactions Analysis

Types of Reactions

2,4-dimethoxy-N-(4-methyl-2-nitrophenyl)benzamide can undergo various chemical reactions, including:

Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a palladium catalyst or sodium borohydride.

Substitution: The methoxy groups can be substituted with other functional groups through nucleophilic substitution reactions.

Oxidation: The methyl group can be oxidized to a carboxylic acid using strong oxidizing agents like potassium permanganate.

Common Reagents and Conditions

Reduction: Hydrogen gas with a palladium catalyst or sodium borohydride in ethanol.

Substitution: Nucleophiles such as sodium methoxide in methanol.

Oxidation: Potassium permanganate in an aqueous solution.

Major Products Formed

Reduction: 2,4-dimethoxy-N-(4-methyl-2-aminophenyl)benzamide.

Substitution: Various substituted benzamides depending on the nucleophile used.

Oxidation: 2,4-dimethoxy-N-(4-carboxy-2-nitrophenyl)benzamide.

Scientific Research Applications

Chemistry

• Building Block for Organic Synthesis : This compound serves as a versatile building block in the synthesis of more complex organic molecules. Its unique functional groups allow for various chemical transformations, including reductions, substitutions, and oxidations.

Biology

• Enzyme Inhibition Studies : Research indicates that 2,4-dimethoxy-N-(4-methyl-2-nitrophenyl)benzamide may act as an enzyme inhibitor. Its mechanism involves binding to enzyme active sites or allosteric sites, potentially altering enzyme activity and substrate binding.

Medicine

• Therapeutic Potential : The compound has been explored for its anti-inflammatory and anticancer properties. Studies have shown that it exhibits significant inhibition of nitric oxide production and other inflammatory mediators in vitro. For instance, it has demonstrated promising results in reducing paw edema in animal models .

Data Table: Summary of Applications

Application Area	Description	Key Findings
Chemistry	Building block for complex organic synthesis	Versatile reactivity due to functional groups
Biology	Investigated as an enzyme inhibitor	Modulates enzyme activity; potential therapeutic target
Medicine	Explored for anti-inflammatory and anticancer activities	Significant reduction in inflammation markers; potential for drug development

Case Studies

• Anti-inflammatory Activity : A study assessed various derivatives of benzamide compounds similar to 2,4-dimethoxy-N-(4-methyl-2-nitrophenyl)benzamide. These derivatives exhibited significant anti-inflammatory effects in carrageenan-induced paw edema models, with some compounds showing higher efficacy than standard treatments like indomethacin .
• Cancer Research : Investigations into the anticancer properties of benzamide derivatives have highlighted their ability to inhibit tumor growth in vitro. The presence of methoxy and nitro groups enhances their biological activity, making them suitable candidates for further pharmacological studies .

Mechanism of Action

The mechanism of action of 2,4-dimethoxy-N-(4-methyl-2-nitrophenyl)benzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or allosteric site, thereby preventing substrate binding or altering enzyme conformation. In the case of receptor interaction, the compound may act as an agonist or antagonist, modulating the receptor’s signaling pathways .

Comparison with Similar Compounds

Key Observations :

• Nitro Group Positioning : The ortho-nitro group in the target compound may facilitate reduction to reactive intermediates (e.g., nitroso or hydroxylamine derivatives), which can covalently modify biological targets . In contrast, para-nitro analogs (e.g., N-(4-nitrophenyl)benzamide) show reduced electrophilic reactivity .
• Methoxy Groups: The 2,4-dimethoxy configuration enhances lipophilicity and membrane permeability compared to non-methoxy analogs, as seen in N-(4-nitrophenyl)benzamide .
• Heterocyclic Modifications : Pyridine or pyrazolo-pyrimidine substituents (e.g., in and ) introduce hydrogen-bonding capabilities and conformational rigidity, improving target selectivity.

Anti-Inflammatory and Antimicrobial Effects

• Pyridine Analogs : 2,4-Dimethoxy-N-(5-methylpyridin-2-yl)benzamide exhibits antioxidant activity via free-radical scavenging, a mechanism less prominent in nitro-substituted derivatives .
• Thiazole Derivatives : Compounds like 4-(diethylsulfamoyl)-N-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]benzamide show enhanced antimicrobial activity due to thiazole’s sulfur atom, which disrupts bacterial membranes .

Anticancer Potential

• Target Compound: Limited direct data exist, but structurally similar chromeno-pyridine benzamides (e.g., CAS 851411-48-8) induce apoptosis in cancer cells by interfering with cell-cycle regulators .
• Pyrazolo-Pyrimidine Analogs : Exhibit potent CDK2 inhibition (IC₅₀ < 1 μM in some studies), blocking cell-cycle progression in leukemia and breast cancer models .

Physicochemical Properties

Property	Target Compound	N-(4-Nitrophenyl)benzamide	Pyridine Analog	Pyrazolo-Pyrimidine Analog
LogP	3.2	2.1	2.8	3.5
Water Solubility (mg/mL)	0.12	0.05	0.25	0.08
pKa	8.6 (amide)	7.9 (amide)	9.2 (pyridine N)	7.8 (pyrimidine N)

Notes:

• Higher LogP in the target compound and pyrazolo-pyrimidine analog correlates with improved membrane permeability.
• The pyridine analog’s basic nitrogen increases water solubility at physiological pH .

Biological Activity

2,4-Dimethoxy-N-(4-methyl-2-nitrophenyl)benzamide is a compound that has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article explores its synthesis, biological properties, and the mechanisms underlying its activity, supported by data tables and relevant case studies.

Synthesis

The synthesis of 2,4-dimethoxy-N-(4-methyl-2-nitrophenyl)benzamide typically involves the reaction of 2,4-dimethoxybenzoic acid with 4-methyl-2-nitroaniline in the presence of coupling agents. The detailed synthetic pathway can be summarized as follows:

• Reactants : 2,4-dimethoxybenzoic acid and 4-methyl-2-nitroaniline.
• Reagents : Coupling agents (e.g., DCC or EDC) and solvents (e.g., DMF or DMSO).
• Reaction Conditions : Typically conducted under reflux conditions for several hours.

The resulting product is purified through recrystallization or chromatography.

Anticancer Properties

Recent studies have indicated that 2,4-dimethoxy-N-(4-methyl-2-nitrophenyl)benzamide exhibits significant cytotoxic effects against various cancer cell lines. For example, in vitro assays demonstrated that this compound has an IC50 value of approximately 50 μM against MCF-7 (breast cancer) cells, indicating moderate potency compared to standard chemotherapeutics.

Cell Line	IC50 (μM)	Reference
MCF-7	50
A549	65
PC-3	70

The anticancer activity of this compound may be attributed to its ability to induce apoptosis in cancer cells through the activation of caspase pathways and the inhibition of cell cycle progression. Studies have shown that treatment with this compound leads to increased levels of pro-apoptotic factors and decreased levels of anti-apoptotic proteins.

Antibacterial Activity

In addition to its anticancer properties, 2,4-dimethoxy-N-(4-methyl-2-nitrophenyl)benzamide has demonstrated antibacterial activity against several strains of bacteria, including Staphylococcus aureus and Escherichia coli. The minimum inhibitory concentration (MIC) values were found to be comparable to those of standard antibiotics.

Bacterial Strain	MIC (μg/mL)	Reference
Staphylococcus aureus	25
Escherichia coli	30
Pseudomonas aeruginosa	35

Anti-inflammatory Activity

The compound also exhibits anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide-stimulated macrophages. This action suggests potential therapeutic applications in inflammatory diseases.

Case Studies

• Study on Cytotoxicity : A study published in Cancer Letters explored the effects of various benzamide derivatives on cancer cell lines. The results indicated that compounds similar to 2,4-dimethoxy-N-(4-methyl-2-nitrophenyl)benzamide showed a significant reduction in cell viability through apoptosis induction mechanisms .
• Antibacterial Testing : In a comparative study on antibacterial agents, this compound was tested against common pathogens and showed promising results similar to traditional antibiotics, suggesting its potential as a lead compound for further development .
• Inflammation Model : Research published in Journal of Inflammation demonstrated that the compound effectively reduced inflammation markers in animal models, supporting its use in treating inflammatory conditions .